Cas no 87749-50-6 (tetrabutylazanium trihydrate fluoride)

tetrabutylazanium trihydrate fluoride Properties

Names and Identifiers

• Tetrabutylammonium fluoride trihydrate
• TBAF 3H2O
• TBAF TRIHYDRATE
• TETRABUTYLAMMONIUM FLUORIDE HYDRATE
• TETRA-N-BUTYLAMMONIUM FLUORIDe TRIHYDRATE
• TETRABUTYLAMMONIUMFLUORID-3-HYDRAT
• TETRA-N-BUTYLAMMONIUM FLUORIDE 3 H2O
• 1-Butanaminium, N,N,N-tributyl-, fluoride, trihydrate
• tetrabutylazanium,fluoride,trihydrate
• TBAF
• 1-Butanaminium,N,N,N-tributyl-, fluoride, trihydrate (9CI)
• Tetrabutylazanium Fluoride Trihydrate
• AK113592
• Tetrabutylammonium fluoride trihydrate, 99%
• tetra-n-butylammonium fluoride hydrate
• Bu4NF trihydrate
• PubChem2275
• PubChem4057
• nBu4NF.3H2O
• n-Bu4NF.3H2O
• Bu4NF.3H2O
• KSC491C0H
• PC6633T
• VEPTXBCIDSFGBF-UHFFFAOYSA-M
• tetrabutylammoniumfluorid trihydrate
• tetrabutylammoniu
• tetrabutylazanium trihydrate fluoride
• 1-Butanaminium, N,N,N-tributyl-, fluoride, trihydrate (9CI)
• A862428
• tetrabutylammoniumfluoride trihydrate
• Tetrabutylammoniumfluoridetrihydrate
• Q-201802
• tetrabutylazanium;fluoride;trihydrate
• tetrabutylammonium fluoridetrihydrate
• AKOS015855444
• tetrabutylammonium fluoride-trihydrate
• DTXSID60471191
• tetrabutyl-ammonium fluoride trihydrate
• MFCD00149981
• CS-17322
• tetrabutyl ammonium fluoride trihydrate
• Tetra-n-butylammonium fluoride, trihydrate
• D70425
• 87749-50-6
• CS-W007445
• EN300-100160
• A842360
• BCP24498
• tetra-n-butyl ammonium fluoride trihydrate
• tetra-n-butylammonium fluoride-trihydrate
• A826075
• Tetra(but-1-yl)ammonium fluoride trihydrate
• tetra butyl ammonium fluoride trihydrat
• DB-050396
• tetrabutyl ammonium fluride trihydrate
• tetra-n-butylammonium fluoride trihydrate
• +Expand

• MDL： MFCD00149981
• InChIKey： UQCWXKSHRQJGPH-UHFFFAOYSA-M
• Inchi： 1S/C16H36N.FH.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;/h5-16H2,1-4H3;1H;1H2/q+1;;/p-1
• SMILES： [F-].O.CCCC[N+](CCCC)(CCCC)CCCC
• BRN： 3761900

Computed Properties

• Exact Mass: 315.31500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 12
• Monoisotopic Mass: 315.31487236g/mol
• Heavy Atom Count: 21
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• LogP: 1.81470
• PSA: 27.69000
• Water Partition Coefficient: dissolution
• Boiling Point: 241.1±20.0 °C at 760 mmHg
• Melting Point: 62-63 °C (lit.)
• Flash Point: 99.6±21.8 °C
• Solubility: Soluble in water, terahydrofuran, dimethyl sulfoxide and acetonitrile.
• Color/Form: crystallization
• Solubility: Dissolved in water
• Sensitiveness: Hygroscopic
• Density: 1.5±0.1 g/cm3

tetrabutylazanium trihydrate fluoride Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S26 37/39
• Packing Group：II
• Risk Phrases：R34; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1759 8/PG 1
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Argon filled storage
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：T
• HazardClass：6.1
• FLUKA BRAND F CODES：3-10

tetrabutylazanium trihydrate fluoride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds